Cas no 477598-24-6 ((6-Isopropyl-2-methoxypyridin-3-yl)boronic acid)

(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl and heteroaryl compounds. Its pyridine scaffold, substituted with an isopropyl and methoxy group, enhances steric and electronic properties, improving selectivity in coupling reactions. The boronic acid moiety facilitates efficient transmetalation, making it valuable in pharmaceutical and materials science applications. This compound exhibits good stability under standard conditions and demonstrates compatibility with diverse reaction conditions. Its structural features contribute to high yields and purity in target molecules, making it a preferred intermediate for constructing complex organic frameworks in medicinal chemistry and agrochemical research.

(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid structure

477598-24-6 structure

Product Name:(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid

CAS No:477598-24-6

MF:C₉H₁₄BNO₃

MW:195.023362636566

MDL:MFCD16295243

CID:1026303

PubChem ID:21104799

Update Time:2025-11-06

(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid
- 2-Methoxy-6-isopropyl-3-pyridylboronic acid
- (2-methoxy-6-propan-2-ylpyridin-3-yl)boronic acid
- A872076
- VUIJGYPRRJGNPI-UHFFFAOYSA-N
- 477598-24-6
- MFCD16295243
- (6-Isopropyl-2-methoxypyridin-3-yl)boronicacid
- DTXSID70610791
- 6-isopropyl-2-methoxy-3-pyridine boronic acid
- D71501
- 2-METHOXY-6-ISOPROPYLPYRIDINE-3-BORONIC ACID
- SCHEMBL4881938
- CS-0189985
- AKOS016005774
- [2-METHOXY-6-(PROPAN-2-YL)PYRIDIN-3-YL]BORONIC ACID
- DB-362248
- 2-methoxy-6-isopropyl-3-pyridineboronic acid
- MDL： MFCD16295243
- Inchi： 1S/C9H14BNO3/c1-6(2)8-5-4-7(10(12)13)9(11-8)14-3/h4-6,12-13H,1-3H3
- InChI Key： VUIJGYPRRJGNPI-UHFFFAOYSA-N
- SMILES： O(C)C1=C(B(O)O)C=CC(C(C)C)=N1

Computed Properties

Exact Mass: 195.10700
Monoisotopic Mass: 195.1066735g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.6Å²

Experimental Properties

PSA: 62.58000
LogP: -0.10660

(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I074855-25mg	(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid	477598-24-6		25mg	$ 125.00	2022-06-04
TRC	I074855-50mg	(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid	477598-24-6		50mg	$ 210.00	2022-06-04
TRC	I074855-100mg	(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid	477598-24-6		100mg	$ 330.00	2022-06-04
Alichem	A029192935-1g	(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid	477598-24-6	95%	1g	$587.52	2023-09-01
abcr	AB515588-500 mg	2-Methoxy-6-isopropyl-3-pyridylboronic acid, 95%; .	477598-24-6	95%	500MG	€385.50	2023-04-18
abcr	AB515588-1 g	2-Methoxy-6-isopropyl-3-pyridylboronic acid, 95%; .	477598-24-6	95%	1g	€519.00	2023-04-18
Matrix Scientific	096439-250mg	(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid, 95+%	477598-24-6	95+%	250mg	$643.00	2023-09-10
Matrix Scientific	096439-1g	(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid, 95+%	477598-24-6	95+%	1g	$1428.00	2023-09-10
Advanced ChemBlocks	N24886-250MG	2-Methoxy-6-isopropyl-3-pyridylboronic acid	477598-24-6	97%	250MG	$150	2023-09-15
Advanced ChemBlocks	N24886-1G	2-Methoxy-6-isopropyl-3-pyridylboronic acid	477598-24-6	97%	1G	$335	2023-09-15

(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

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4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

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5. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696

Additional information on (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid

Comprehensive Guide to (6-Isopropyl-2-methoxypyridin-3-yl)boronic Acid (CAS 477598-24-6): Properties, Applications, and Market Insights

(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid (CAS 477598-24-6) is a specialized boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. Its unique structure, featuring an isopropyl group and a methoxy substituent on the pyridine ring, enhances its reactivity and selectivity in coupling reactions.

The growing demand for boronic acid-based intermediates in drug discovery has positioned (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid as a key building block. Researchers frequently search for "CAS 477598-24-6 suppliers" or "6-Isopropyl-2-methoxypyridin-3-yl boronic acid price," reflecting its commercial relevance. Its applications extend to the synthesis of biologically active molecules, including kinase inhibitors and agrochemicals, aligning with trends in precision medicine and sustainable agriculture.

From a chemical perspective, this compound exhibits excellent stability under ambient conditions, making it suitable for long-term storage. Its solubility in common organic solvents like THF and DMSO facilitates its use in high-throughput screening and catalytic systems. Recent studies highlight its role in developing PET radiotracers for diagnostic imaging, a hot topic in medical research.

The market for (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid is expanding, driven by advancements in cancer therapeutics and green chemistry. Analysts note increased inquiries for "boronic acid derivatives for Suzuki coupling" and "custom synthesis of CAS 477598-24-6," underscoring its industrial importance. Regulatory compliance, such as REACH certification, further ensures its safe handling in laboratories.

Innovative applications include its use in metal-organic frameworks (MOFs) for gas storage and in OLED materials for flexible electronics. These cutting-edge uses align with global interest in renewable energy and wearable technology. For optimal results in synthetic protocols, experts recommend anhydrous conditions and palladium-based catalysts to maximize yield.

In summary, (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid (CAS 477598-24-6) bridges fundamental research and industrial innovation. Its versatility in cross-coupling reactions, combined with emerging applications in biotechnology and advanced materials, solidifies its status as a high-value chemical. Future developments may explore its potential in click chemistry and nanotechnology, areas garnering significant scientific attention.